Cas no 157231-41-9 (4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol)

4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol structure
157231-41-9 structure
Product Name:4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol
CAS No:157231-41-9
MF:C16H16N2O3
MW:284.309844017029
CID:904334
PubChem ID:29972614
Update Time:2025-04-19

4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol Chemical and Physical Properties

Names and Identifiers

    • 4-Benzo[g]quinoxalin-2-yl-1,2R,3S-Butanetriol
    • (2R,3S)-4-benzo[g]quinoxalin-3-ylbutane-1,2,3-triol
    • [S-(R*,S*)]-4-Benzo[g]quinoxalin-2-yl-1,2,3-butanetriol
    • 157231-41-9
    • AKOS030241913
    • (2R,3S)-4-(Benzo[g]quinoxalin-2-yl)butane-1,2,3-triol
    • DTXSID00652447
    • J-009397
    • 4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol
    • Inchi: 1S/C16H16N2O3/c19-9-16(21)15(20)7-12-8-17-13-5-10-3-1-2-4-11(10)6-14(13)18-12/h1-6,8,15-16,19-21H,7,9H2/t15-,16+/m0/s1
    • InChI Key: UYVCNKANYYHWRW-JKSUJKDBSA-N
    • SMILES: O[C@H]([C@@H](CO)O)CC1C=NC2C=C3C=CC=CC3=CC=2N=1

Computed Properties

  • Exact Mass: 284.11600
  • Monoisotopic Mass: 284.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 86.5Ų

Experimental Properties

  • Melting Point: 178-180°C
  • Solubility: DMF, DMSO, Hot Methanol (5mg / mL)
  • PSA: 86.47000
  • LogP: 1.03960

4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B206600-2mg
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-Butanetriol
157231-41-9
2mg
95.00 2021-08-18
TRC
B206600-5mg
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-butanetriol
157231-41-9
5mg
$ 3014.00 2023-04-19
TRC
B206600-10mg
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-butanetriol
157231-41-9
10mg
$ 4524.00 2023-04-19
TRC
B206600-25mg
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-Butanetriol
157231-41-9
25mg
620.00 2021-08-18
TRC
B206600-50mg
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-Butanetriol
157231-41-9
50mg
1100.00 2021-08-18
TRC
B206600-1mg
4-Benzo[g]quinoxalin-2-yl-1,2R,3S-butanetriol
157231-41-9
1mg
$ 666.00 2023-04-19

4-Benzogquinoxalin-2-yl-1,2R,3S-Butanetriol Related Literature

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